2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide
Overview
Description
2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide is a chemical compound that has been synthesized for its potential use in scientific research. This compound is of interest due to its potential applications in the fields of biochemistry and physiology. In
Mechanism of Action
The mechanism of action of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide involves the inhibition of certain enzymes, such as carbonic anhydrase. This inhibition can lead to a decrease in the growth and proliferation of cancer cells, as well as a modulation of immune responses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide include a decrease in the activity of certain enzymes, as well as a modulation of immune responses. These effects have potential applications in the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide in lab experiments include its ability to inhibit certain enzymes and modulate immune responses. However, there are also limitations to its use, such as potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
For research on 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide include further studies on its mechanism of action, potential applications in the treatment of cancer and other diseases, and the development of more effective and less toxic compounds based on its structure.
In conclusion, 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide is a chemical compound with potential applications in the fields of biochemistry and physiology. Its ability to inhibit certain enzymes and modulate immune responses make it of interest for further research. However, more studies are needed to fully understand its mechanism of action and potential applications in the treatment of cancer and other diseases.
Synthesis Methods
The synthesis of 2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide involves the reaction of N-cyclohexylmethylsulfonamide with 4-methoxyphenylacetic acid in the presence of a catalyst. The resulting product is then purified through recrystallization.
Scientific Research Applications
2-(N-cyclohexylmethylsulfonamido)-N-(4-methoxyphenyl)acetamide has potential applications in scientific research due to its ability to inhibit certain enzymes. This compound has been studied for its potential use in the treatment of cancer, as well as its ability to modulate immune responses.
properties
IUPAC Name |
2-[cyclohexyl(methylsulfonyl)amino]-N-(4-methoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4S/c1-22-15-10-8-13(9-11-15)17-16(19)12-18(23(2,20)21)14-6-4-3-5-7-14/h8-11,14H,3-7,12H2,1-2H3,(H,17,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCQDICDZEZJPEJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN(C2CCCCC2)S(=O)(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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